Cas no 81123-14-0 (PHENOL, 2,6-BIS[(DIMETHYLAMINO)METHYL]-4-METHOXY-)

PHENOL, 2,6-BIS[(DIMETHYLAMINO)METHYL]-4-METHOXY- structure
81123-14-0 structure
Product name:PHENOL, 2,6-BIS[(DIMETHYLAMINO)METHYL]-4-METHOXY-
CAS No:81123-14-0
MF:C13H22N2O2
MW:238.326
CID:3482733
PubChem ID:745580

PHENOL, 2,6-BIS[(DIMETHYLAMINO)METHYL]-4-METHOXY- Chemical and Physical Properties

Names and Identifiers

    • PHENOL, 2,6-BIS[(DIMETHYLAMINO)METHYL]-4-METHOXY-
    • 2,6-bis[(dimethylamino)methyl]-4-methoxyphenol
    • 81123-14-0
    • 2,6-Bis((dimethylamino)methyl)-4-methoxyphenol
    • BRD-K35522997-103-01-4
    • AB00093422-01
    • AO-365/12757669
    • NS00005533
    • DTXCID30304644
    • STK090696
    • DTXSID80353581
    • 5684-12-8
    • EU-0011015
    • AKOS001653424
    • HMS1481L10
    • phenol, 2,6-bis(dimethylaminomethyl)-4-methoxy-
    • ChemDiv3_003068
    • CCG-111568
    • Oprea1_285120
    • Cambridge id 5684128
    • Inchi: InChI=1S/C13H22N2O2/c1-14(2)8-10-6-12(17-5)7-11(13(10)16)9-15(3)4/h6-7,16H,8-9H2,1-5H3
    • InChI Key: HIXNUSUJXZDHKB-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 238.168127949Da
  • Monoisotopic Mass: 238.168127949Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.9Ų

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